Cas no 2680898-56-8 (Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate)

• Product Name: Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate
• CAS No: 2680898-56-8
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 5625745
• PubChem ID: 165932969
• Update Time: 2025-06-08

Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28296631
• benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate
• 2680898-56-8
• Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C21H23NO3/c1-16-14-22(21(24)25-15-17-8-4-2-5-9-17)13-12-19(16)20(23)18-10-6-3-7-11-18/h2-11,16,19H,12-15H2,1H3
• InChI Key： YBJDEXKZHXUYOG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1CCN(C(=O)OCC2C=CC=CC=2)CC1C

Computed Properties

• Exact Mass: 337.16779360g/mol
• Monoisotopic Mass: 337.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.6Ų

Additional information on Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate

Professional Introduction to Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate (CAS No. 2680898-56-8)

Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate, a compound with the chemical identifier CAS No. 2680898-56-8, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including benzyl, benzoyl, and methyl substituents, contributes to its unique chemical properties and makes it a subject of intense study in synthetic chemistry and drug discovery.

The molecular structure of Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate consists of a piperidine ring substituted with a benzoyl group at the 4-position and a methyl group at the 3-position, further modified by a benzyloxy carbonyl group at the 1-position. This arrangement imparts specific steric and electronic characteristics that influence its interactions with biological targets. The benzoyl moiety, in particular, is known to enhance binding affinity and stability in drug-like molecules, making this compound a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their ability to modulate various biological pathways. Research has demonstrated that compounds containing piperidine rings can exhibit significant activity against a range of targets, including enzymes and receptors involved in neurological disorders, inflammation, and cancer. The specific substitution pattern in Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The presence of multiple reactive sites allows for further functionalization, enabling chemists to design derivatives with tailored properties. For instance, modifications to the benzyl or benzoyl groups could alter the compound's solubility, bioavailability, or metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors makes them particularly promising candidates for therapeutic intervention. Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate, with its well-defined structure and functional groups, could serve as a key intermediate in the synthesis of next-generation neuroprotective agents.

The compound's potential extends beyond neurological applications. Preliminary research suggests that it may also have anti-inflammatory and anticancer properties. Inhibiting inflammatory pathways is crucial for managing chronic diseases such as rheumatoid arthritis, while targeting cancer-related enzymes could lead to novel chemotherapeutic strategies. The versatility of Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate makes it a valuable tool for researchers exploring these therapeutic avenues.

Synthetic methodologies play a critical role in the development and accessibility of such compounds. The synthesis of Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate involves multi-step reactions that require careful optimization to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability for industrial applications.

The use of computational tools has also revolutionized the way researchers approach drug discovery. Molecular modeling techniques allow scientists to predict how different compounds will interact with biological targets before conducting expensive experimental trials. This approach has accelerated the development process significantly and has led to the identification of several promising candidates for further investigation.

In conclusion, Benzyl 4-benzoyl-3-methylpiperidine-1-carboxylate (CAS No. 2680898-56-8) represents an exciting opportunity for pharmaceutical innovation. Its unique structural features and potential biological activities make it a compelling candidate for further research into treating neurological disorders, inflammation, and cancer. As synthetic methods continue to improve and computational tools become more sophisticated, compounds like this one are likely to play an increasingly important role in developing new therapies that meet global healthcare needs.